Cas no 1803746-09-9 (4-Bromo-3-(3-chloropropyl)phenylacetic acid)

• Product Name: 4-Bromo-3-(3-chloropropyl)phenylacetic acid
• CAS No: 1803746-09-9
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 4971377
• Update Time: 2025-10-31

4-Bromo-3-(3-chloropropyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(3-chloropropyl)phenylacetic acid

• Inchi： 1S/C11H12BrClO2/c12-10-4-3-8(7-11(14)15)6-9(10)2-1-5-13/h3-4,6H,1-2,5,7H2,(H,14,15)
• InChI Key： KQRKLPQPZPCMAH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(=O)O)C=C1CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Additional information on 4-Bromo-3-(3-chloropropyl)phenylacetic acid

4-Bromo-3-(3-chloropropyl)phenylacetic Acid: A Comprehensive Overview

4-Bromo-3-(3-chloropropyl)phenylacetic acid, with CAS No. 1803746-09-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the para position and a 3-chloropropyl group attached to the meta position of the phenyl ring. The presence of these substituents imparts distinct chemical and biological properties, making it a valuable molecule for various research and industrial applications.

The synthesis of 4-bromo-3-(3-chloropropyl)phenylacetic acid involves a series of carefully designed reactions, including nucleophilic substitution, electrophilic aromatic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Studies have shown that 4-bromo-3-(3-chloropropyl)phenylacetic acid exhibits significant bioactivity against various targets, including enzyme inhibitors and receptor agonists. For instance, recent research has demonstrated its ability to modulate G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes. This makes it a strong candidate for developing treatments for conditions such as hypertension, diabetes, and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. For example, researchers have reported that 4-bromo-3-(3-chloropropyl)phenylacetic acid can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly enhancing reaction efficiency and selectivity.

The physical properties of 4-bromo-3-(3-chloropropyl)phenylacetic acid are equally noteworthy. It has a melting point of approximately 155°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

Recent studies have also focused on the environmental impact of this compound. Researchers have investigated its biodegradability under different conditions and found that it undergoes rapid microbial degradation in aerobic environments. This is particularly important for industries seeking to minimize their ecological footprint by using eco-friendly chemicals.

In conclusion, 4-bromo-3-(3-chloropropyl)phenylacetic acid (CAS No. 1803746-09-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and bioactivity studies, positions it as a key player in future research and development efforts.